N-{5-[(benzylthio)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-[5-(benzylsulfanylmethyl)-1,3,4-thiadiazol-2-yl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C17H15FN4OS2/c18-13-6-8-14(9-7-13)19-16(23)20-17-22-21-15(25-17)11-24-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H2,19,20,22,23)
• InChI Key: RNLNDUBWDDIHMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4OS2
• Molecular Weight: 374.5 g/mol

Description

“N-{5-[(benzylthio)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea” is a derivative of 1,3,4-thiadiazole. Thiadiazole is a prevalent 5-membered heterocyclic system containing two nitrogen atoms and one sulfur atom. This heterocyclic core exists in numerous biologically active natural products and commercial drugs.

Synthesis Analysis

A novel series of 1-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea derivatives were designed and synthesized as sorafenib analogs. The in vitro cytotoxicity effects of synthesized compounds were evaluated against four different human cancer cells including MCF-7, HepG2, A549, and HeLa cell lines.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinase . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell. They play significant roles in the modulation of growth factor signals, which regulate cell proliferation, differentiation, migration, metabolism, and apoptosis.

Mode of Action

The compound interacts with its target, tyrosine kinase, by binding to its active site. This binding inhibits the enzyme’s activity, preventing the transfer of phosphate groups to proteins. This inhibition disrupts the signaling pathways regulated by tyrosine kinase, leading to changes in cell processes such as growth and proliferation .

Biochemical Pathways

The compound affects the biochemical pathways regulated by tyrosine kinase. These pathways include the PI3K/AKT/mTOR pathway, the RAS/RAF/MEK/ERK pathway, and the JAK/STAT pathway. These pathways are involved in cell cycle regulation, apoptosis, and cell survival. By inhibiting tyrosine kinase, the compound disrupts these pathways, potentially leading to reduced cell proliferation and increased cell death .

Pharmacokinetics

The compound is likely metabolized in the liver, and excreted through the kidneys .

Result of Action

The result of the compound’s action is the inhibition of tyrosine kinase activity, leading to disruption of growth factor signaling pathways. This disruption can lead to decreased cell proliferation and increased cell death, potentially making the compound effective against certain types of cancer .

Action Environment

The action of the compound can be influenced by various environmental factors. For example, the pH of the environment can affect the compound’s ionization state, potentially impacting its absorption and distribution. Additionally, the presence of other drugs or substances can affect the compound’s metabolism and excretion. Finally, genetic factors, such as mutations in the target enzyme or variations in metabolic enzymes, can influence the compound’s efficacy and toxicity .